![molecular formula C7H6BrN3S B6260372 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole CAS No. 1340508-74-8](/img/no-structure.png)
2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole
Overview
Description
2-Bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole (BCT) is an organic compound that is a member of the imidazole family. BCT has a wide range of applications in synthetic organic chemistry and is used as a building block for the synthesis of various compounds. BCT has also been used in the synthesis of pharmaceuticals, agrochemicals, and dyes.
Scientific Research Applications
2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole has been used in a variety of scientific research applications, including the synthesis of novel compounds, the study of enzyme inhibition and synthesis of inhibitors, and the study of drug-receptor interactions. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole has also been used to study the activity of various enzymes, such as cytochrome P450s, β-lactamase, and topoisomerase II. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole has also been used to study the mechanism of action of various drugs, including antibiotics, antivirals, and anti-cancer agents.
Mechanism of Action
2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole is known to act as an inhibitor of enzymes, including cytochrome P450s and β-lactamase. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole binds to the active site of the enzyme and prevents the enzyme from catalyzing its reaction. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole also binds to the active site of the drug-receptor complex, preventing the drug from binding to the receptor and exerting its effect.
Biochemical and Physiological Effects
2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole has been shown to inhibit the activity of enzymes, such as cytochrome P450s and β-lactamase. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole has also been shown to inhibit the binding of drugs to their receptors, preventing the drug from exerting its effect. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole has also been shown to inhibit the activity of topoisomerase II, which is involved in the replication of DNA.
Advantages and Limitations for Lab Experiments
The use of 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole in laboratory experiments has several advantages. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole is relatively inexpensive and is readily available from chemical suppliers. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole is also relatively stable and is not easily degraded by light or heat. Additionally, 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole is soluble in a variety of solvents, making it easy to work with in the laboratory.
However, there are some limitations to the use of 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole in laboratory experiments. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole is a volatile compound and can easily evaporate, making it difficult to work with in small quantities. Additionally, 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole is a toxic compound and should be handled with care.
Future Directions
The use of 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole in laboratory experiments is still in its infancy, and there is much potential for future research. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole could be used in the synthesis of novel compounds, such as pharmaceuticals, agrochemicals, and dyes. 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole could also be used to study the mechanism of action of various drugs, as well as the activity of various enzymes. Additionally, 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole could be used to study the structure and function of drug-receptor complexes. Finally, 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole could be used to study the structure and function of various proteins, such as cytochrome P450s and β-lactamase.
Synthesis Methods
2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole can be synthesized by several methods, including the reaction of bromoacetyl chloride with 2-amino-5-chloro-1,3,4-thiadiazole, the reaction of bromoacetyl bromide with 2-amino-5-chloro-1,3,4-thiadiazole, and the reaction of 2-amino-5-chloro-1,3,4-thiadiazole with bromoacetyl bromide. The reaction of bromoacetyl chloride with 2-amino-5-chloro-1,3,4-thiadiazole is the most commonly used method, and it involves the formation of a diazonium salt that is then reacted with bromoacetyl chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole involves the reaction of 2-amino-5-bromo-1,3,4-thiadiazole with cyclopropylamine followed by cyclization with sulfur and iodine.", "Starting Materials": [ "2-amino-5-bromo-1,3,4-thiadiazole", "cyclopropylamine", "sulfur", "iodine" ], "Reaction": [ "Step 1: 2-amino-5-bromo-1,3,4-thiadiazole is reacted with cyclopropylamine in the presence of a suitable solvent and a catalyst to form 2-amino-5-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole.", "Step 2: The resulting intermediate is then cyclized with sulfur and iodine in the presence of a suitable solvent to form 2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole.", "Step 3: The final product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1340508-74-8 |
Product Name |
2-bromo-6-cyclopropylimidazo[2,1-b][1,3,4]thiadiazole |
Molecular Formula |
C7H6BrN3S |
Molecular Weight |
244.1 |
Purity |
95 |
Origin of Product |
United States |
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